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Introduction

Caspase-4, a member of the inflammatory caspase family, plays a crucial role in the innate
immune response. It functions as a direct sensor of intracellular lipopolysaccharide (LPS), a
component of Gram-negative bacteria, triggering the non-canonical inflammasome pathway.
This activation leads to pyroptosis, a pro-inflammatory form of cell death, and the maturation of
pro-inflammatory cytokines. Given its central role in inflammation and sepsis, the accurate
measurement of caspase-4 activity is vital for research and the development of novel
therapeutics.

This document provides detailed application notes and protocols for measuring caspase-4
activity using the novel fluorogenic substrate, Ac-LEVDGWK(Dnp)-NH2. This substrate is
designed based on the preferred cleavage sequence of caspase-4 (LEVD) and operates on the
principle of Forster Resonance Energy Transfer (FRET).

Principle of the Assay

The Ac-LEVDGWK(Dnp)-NH2 substrate incorporates a fluorophore and a quencher moiety. In
the intact peptide, the proximity of the quencher (Dnp) to the fluorophore (likely a
Methoxycoumarin derivative, Mca) results in the suppression of fluorescence. Upon cleavage
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of the peptide by active caspase-4 at the aspartate residue within the LEVD sequence, the
fluorophore and quencher are separated. This separation relieves the quenching effect, leading
to a measurable increase in fluorescence intensity. The rate of fluorescence increase is directly
proportional to the caspase-4 activity in the sample.

Signaling Pathway of Caspase-4 Activation

Caspase-4 is a key initiator of the non-canonical inflammasome pathway. This pathway is
activated by the presence of LPS in the cytoplasm of immune cells.
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 To cite this document: BenchChem. [Measuring Caspase-4 Activity with Ac-LEVDGWK(Dnp)-
NH2: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1495368#measuring-caspase-4-with-ac-levdgwk-
dnp-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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